Cas no 116571-37-0 (5-(chloromethyl)-1-benzofuran-2-carboxylic acid)

• Product Name: 5-(chloromethyl)-1-benzofuran-2-carboxylic acid
• CAS No: 116571-37-0
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• MDL: MFCD30660140
• CID: 5237544
• Update Time: 2025-06-08

5-(chloromethyl)-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5-(chloromethyl)-
• 5-(chloromethyl)-1-benzofuran-2-carboxylic acid

• MDL： MFCD30660140
• Inchi： 1S/C10H7ClO3/c11-5-6-1-2-8-7(3-6)4-9(14-8)10(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： XUOZRGOJAFEGOG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CCl)C=C2C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-(chloromethyl)-1-benzofuran-2-carboxylic acid

Comprehensive Overview of 5-(Chloromethyl)-1-benzofuran-2-carboxylic Acid (CAS 116571-37-0)

The compound 5-(chloromethyl)-1-benzofuran-2-carboxylic acid (CAS 116571-37-0) is a specialized organic molecule with significant relevance in pharmaceutical and agrochemical research. Its unique structure, featuring a benzofuran core with a chloromethyl substituent and a carboxylic acid functional group, makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, material science, and specialty chemicals.

One of the most searched questions regarding 5-(chloromethyl)-1-benzofuran-2-carboxylic acid is its role in medicinal chemistry. The benzofuran scaffold is known for its bioactivity, and the addition of a chloromethyl group enhances its reactivity, enabling further derivatization. This compound is often explored for its potential as a building block in the synthesis of heterocyclic compounds, which are pivotal in developing new therapeutics. Recent studies highlight its utility in creating anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel bioactive molecules.

Another trending topic is the synthetic methodology for 5-(chloromethyl)-1-benzofuran-2-carboxylic acid. Organic chemists frequently search for optimized routes to produce this compound efficiently. Methods such as Pd-catalyzed coupling, halogenation reactions, and carboxylation techniques are commonly discussed. The compound's CAS 116571-37-0 is often referenced in patents and academic papers, emphasizing its industrial importance. Innovations in green chemistry have also spurred interest in eco-friendly synthesis approaches, reducing waste and improving yield.

The carboxylic acid moiety in 5-(chloromethyl)-1-benzofuran-2-carboxylic acid offers additional functionalization opportunities, making it a hotspot for structure-activity relationship (SAR) studies. Researchers are keen on modifying this group to enhance solubility, bioavailability, or target specificity. This aligns with the broader trend of precision medicine and personalized therapeutics, where tailored molecular designs are crucial.

From an industrial perspective, the demand for high-purity intermediates like CAS 116571-37-0 is rising. Quality control, scalability, and regulatory compliance are frequently searched topics among manufacturers. The compound's stability under various conditions and compatibility with large-scale synthesis protocols are critical factors for its commercial viability.

In summary, 5-(chloromethyl)-1-benzofuran-2-carboxylic acid (CAS 116571-37-0) is a multifaceted compound with broad applications in research and industry. Its structural features, combined with evolving synthetic techniques, position it as a valuable asset in modern chemistry. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in drug development and beyond.